Cas no 2306261-32-3 (tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate)
tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-(8-hydroxy-5-oxaspiro[3.4]oct-2-yl)-, 1,1-dimethylethyl ester
- tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate
-
- Inchi: 1S/C12H21NO4/c1-11(2,3)17-10(15)13-8-6-12(7-8)9(14)4-5-16-12/h8-9,14H,4-7H2,1-3H3,(H,13,15)
- InChI Key: SBMDEKCRRYZYFM-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC1CC2(C(O)CCO2)C1
tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1546612-1g |
Tert-butyl (8-hydroxy-5-oxaspiro[3.4]Octan-2-yl)carbamate |
2306261-32-3 | 98% | 1g |
¥25608 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLH019-100MG |
tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate |
2306261-32-3 | 95% | 100MG |
¥ 3,201.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLH019-250MG |
tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate |
2306261-32-3 | 95% | 250MG |
¥ 5,121.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLH019-500MG |
tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate |
2306261-32-3 | 95% | 500MG |
¥ 8,540.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLH019-1G |
tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate |
2306261-32-3 | 95% | 1g |
¥ 12,804.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLH019-5G |
tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate |
2306261-32-3 | 95% | 5g |
¥ 38,412.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLH019-100mg |
tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate |
2306261-32-3 | 95% | 100mg |
¥3201.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLH019-250mg |
tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate |
2306261-32-3 | 95% | 250mg |
¥5121.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLH019-500mg |
tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate |
2306261-32-3 | 95% | 500mg |
¥8540.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLH019-1g |
tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate |
2306261-32-3 | 95% | 1g |
¥12804.0 | 2024-04-22 |
tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate
Comprehensive Overview of tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate (CAS No. 2306261-32-3)
tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate (CAS No. 2306261-32-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique spirocyclic structure combined with a carbamate functional group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.
The spirocyclic scaffold present in tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate is a key structural motif in medicinal chemistry. Spirocyclic compounds are known for their three-dimensional rigidity, which can enhance binding affinity and selectivity toward biological targets. This property makes them highly desirable in the design of new therapeutic agents, especially for complex diseases like neurodegenerative disorders and cancer.
One of the most searched questions in the field of organic chemistry is: "What are the applications of spirocyclic compounds in drug development?" This compound, with its 8-hydroxy-5-oxaspiro[3.4]octane core, provides a compelling answer. Its structural features allow for diverse modifications, enabling researchers to explore novel pharmacophores and improve drug-like properties such as solubility and metabolic stability.
From a synthetic perspective, tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate serves as a versatile building block. The tert-butyl carbamate (Boc) group is a widely used protecting group in organic synthesis, particularly for amines. This feature makes the compound invaluable in peptide synthesis and the preparation of heterocyclic compounds, which are critical in modern drug discovery pipelines.
The hydroxyl group at the 8-position of the 5-oxaspiro[3.4]octane ring offers additional functionalization opportunities. Researchers can leverage this group for further derivatization, such as esterification or etherification, to tailor the compound's properties for specific applications. This adaptability aligns with the growing trend of fragment-based drug design, where small, modular building blocks are used to construct complex molecules.
In the context of green chemistry, there is increasing interest in sustainable synthesis methods for compounds like tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate. Recent advancements in catalysis and biocatalysis have opened new avenues for its efficient production, minimizing waste and energy consumption. These developments are particularly relevant given the pharmaceutical industry's focus on environmentally friendly processes.
Another hot topic in chemical research is the role of spirocyclic compounds in addressing drug resistance. The unique geometry of tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate may offer advantages in overcoming resistance mechanisms, a critical challenge in the treatment of infectious diseases and oncology. This potential has spurred numerous studies exploring its derivatives as next-generation therapeutics.
The market for high-value chemical intermediates like tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate is expanding rapidly. Pharmaceutical companies and contract research organizations (CROs) are actively seeking reliable suppliers of this compound to support their R&D efforts. Quality and consistency are paramount, driving demand for GMP-grade materials and advanced analytical characterization techniques.
For researchers working with tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate, proper handling and storage are essential. Although not classified as hazardous, standard laboratory precautions should be followed to ensure stability and prevent degradation. The compound should be stored in a cool, dry environment, protected from light and moisture to maintain its integrity over time.
In summary, tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate (CAS No. 2306261-32-3) represents a fascinating intersection of structural complexity and functional versatility. Its applications span from medicinal chemistry to material science, reflecting the broad utility of spirocyclic architectures. As research continues to uncover new possibilities for this compound, its importance in scientific and industrial settings is poised to grow significantly.
2306261-32-3 (tert-butyl N-(8-hydroxy-5-oxaspiro[3.4]octan-2-yl)carbamate) Related Products
- 103579-16-4(Carbamic acid, octadecyl-,[tetrahydro-2-(hydroxymethyl)-2-furanyl]methyl ester)
- 2059937-63-0(tert-butyl N-2-(hydroxymethyl)-1-oxaspiro4.5decan-8-ylcarbamate)
- 2306271-38-3(tert-butyl N-(8-hydroxy-6-oxaspiro[3.4]octan-2-yl)carbamate)
- 503552-00-9(tert-butyl N-{2,6-dioxaspiro4.5decan-9-yl}carbamate)
- 2639451-12-8(tert-butyl N-3-hydroxy-3-(1-hydroxycyclobutyl)cyclobutylcarbamate)
- 2742343-47-9(rac-tert-butyl N-(3R,4S)-4-hydroxy-5,5-dimethyloxolan-3-ylcarbamate, trans)
- 2170372-32-2(tert-butyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate)
- 2306269-00-9(tert-butyl N-(5-hydroxy-7-oxaspiro[3.5]nonan-2-yl)carbamate)
- 2306261-37-8(tert-butyl N-(3-hydroxy-1-oxaspiro[3.3]heptan-6-yl)carbamate)
- 2306263-66-9(tert-butyl N-(9-hydroxy-5-oxaspiro[3.5]nonan-2-yl)carbamate)